Cas no 16346-97-7 (4-(4-Hydroxy-3-methylbenzenesulfonyl)-2-methylphenol)

• Product Name: 4-(4-Hydroxy-3-methylbenzenesulfonyl)-2-methylphenol
• CAS No: 16346-97-7
• MF: C₁₄H₁₄O₄S
• MW: 278.323563098907
• MDL: MFCD00130281
• CID: 161677
• PubChem ID: 257513
• Update Time: 2025-04-19

4-(4-Hydroxy-3-methylbenzenesulfonyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-Sulfonylbis(2-methylphenol)
• 3,3-Dimethyl-4,4-Dihydroxydiphenyl Sulfone
• 4-(4-hydroxy-3-methylphenyl)sulfonyl-2-methylphenol
• 2,2'-Dimethyl-4,4'-sulfonyl-di-phenol
• 3,3'-dimethyl-4,4'-dihydroxydiphenylsulphone
• 4,4'-dihydroxy-3,3'-dimethyldiphenyl sulfone
• 4.4'-Dioxy-3.3'-dimethyl-diphenylsulfon
• 3,3'-DIMETHYL-4,4'-DIHYDROXYDIPHENYL SULFONE
• 4,4'-Dihydroxy-3,3'-dimethyl[sulfonylbisbenzene]
• Z104479112
• NCIOpen2_004823
• SCHEMBL69907
• 4,4-sulfonylbis(2-methylphenol)
• 4-(4-hydroxy-3-methylbenzenesulfonyl)-2-methylphenol
• 4,4'-Sulfonylbis(2-methylphenol), 97%
• NCGC00334357-01
• 16346-97-7
• NSC85582
• CS-0239117
• 4,4/'-Sulfonylbis(2-methylphenol)
• EN300-20599
• Phenol, 4,4'-sulfonylbis[2-methyl-
• DTXSID50292796
• NSC-85582
• AKOS000121010
• 4,4'-sulfonyldi-o-cresol
• AB01327505-02
• A-IN-9
• XTEGBRKTHOUETR-UHFFFAOYSA-N
• Topoisomerase II
• HY-W178011
• 4-(4-Hydroxy-3-methylbenzenesulfonyl)-2-methylphenol

• MDL： MFCD00130281
• Inchi： 1S/C14H14O4S/c1-9-7-11(3-5-13(9)15)19(17,18)12-4-6-14(16)10(2)8-12/h3-8,15-16H,1-2H3
• InChI Key： XTEGBRKTHOUETR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)O)(C1C=CC(=C(C)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 278.06100
• Monoisotopic Mass: 278.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 273-276 °C(lit.)
• PSA: 82.98000
• LogP: 3.62820
• Solubility: Not determined

4-(4-Hydroxy-3-methylbenzenesulfonyl)-2-methylphenol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds